Cas no 1705250-75-4 (7-(2-methylphenyl)-N-phenyl-1,4-thiazepane-4-carboxamide)

• Product Name: 7-(2-methylphenyl)-N-phenyl-1,4-thiazepane-4-carboxamide
• CAS No: 1705250-75-4
• MF: C₁₉H₂₂N₂OS
• MW: 326.455783367157
• CID: 5365987
• Update Time: 2025-10-30

7-(2-methylphenyl)-N-phenyl-1,4-thiazepane-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 7-(2-methylphenyl)-N-phenyl-1,4-thiazepane-4-carboxamide

• Inchi： 1S/C19H22N2OS/c1-15-7-5-6-10-17(15)18-11-12-21(13-14-23-18)19(22)20-16-8-3-2-4-9-16/h2-10,18H,11-14H2,1H3,(H,20,22)
• InChI Key： VFPHNZVLFDWBIH-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=CC=C2C)CCN(C(NC2=CC=CC=C2)=O)CC1

Additional information on 7-(2-methylphenyl)-N-phenyl-1,4-thiazepane-4-carboxamide

Comprehensive Overview of 7-(2-methylphenyl)-N-phenyl-1,4-thiazepane-4-carboxamide (CAS No. 1705250-75-4)

7-(2-methylphenyl)-N-phenyl-1,4-thiazepane-4-carboxamide (CAS No. 1705250-75-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule belongs to the thiazepane class, characterized by a seven-membered ring containing both nitrogen and sulfur atoms. Its unique structure, combining a 2-methylphenyl group and a phenylcarboxamide moiety, makes it a subject of interest for drug discovery and material science applications.

In recent years, the demand for novel heterocyclic compounds like 7-(2-methylphenyl)-N-phenyl-1,4-thiazepane-4-carboxamide has surged due to their potential therapeutic properties. Researchers are particularly intrigued by its bioactivity, which may include anti-inflammatory, antimicrobial, or central nervous system (CNS) modulation effects. The compound's CAS No. 1705250-75-4 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The synthesis of 7-(2-methylphenyl)-N-phenyl-1,4-thiazepane-4-carboxamide involves multi-step organic reactions, often starting from readily available precursors like 2-methylbenzaldehyde and aniline derivatives. Advanced techniques such as microwave-assisted synthesis or catalyzed coupling reactions are employed to enhance yield and purity. These methods align with the growing trend of green chemistry, a hot topic in 2024, as scientists seek sustainable alternatives to traditional lab processes.

From a pharmacological perspective, the thiazepane core of this compound is structurally similar to several FDA-approved drugs, sparking hypotheses about its drug-likeness and ADME (Absorption, Distribution, Metabolism, Excretion) profile. Computational models suggest favorable lipophilicity and blood-brain barrier permeability, making it a candidate for neurological research—a field experiencing exponential growth due to rising global focus on mental health and neurodegenerative diseases.

In material science, CAS No. 1705250-75-4 is investigated for its potential in organic electronics and polymers. Its conjugated system and rigid framework could contribute to charge transport properties, relevant for OLEDs or solar cells—technologies dominating renewable energy discussions. This dual applicability in life sciences and advanced materials underscores the compound's versatility.

Analytical characterization of 7-(2-methylphenyl)-N-phenyl-1,4-thiazepane-4-carboxamide typically involves NMR spectroscopy, mass spectrometry, and X-ray crystallography. These techniques confirm the compound's purity and stereochemistry—critical data for reproducibility, a major concern in modern open science initiatives. The compound's thermal stability and solubility are also extensively documented, addressing common queries from industrial researchers.

Despite its promise, challenges remain in scaling up production of CAS No. 1705250-75-4 while maintaining cost-efficiency—a key consideration for startups and academic labs with limited budgets. Innovations in flow chemistry and automated synthesis may provide solutions, topics frequently explored in chemistry forums and webinars.

Ethical research practices are paramount when studying 7-(2-methylphenyl)-N-phenyl-1,4-thiazepane-4-carboxamide. While not classified as hazardous, proper laboratory safety protocols must be followed—a reminder that aligns with the broader scientific community's emphasis on responsible innovation.

In conclusion, 7-(2-methylphenyl)-N-phenyl-1,4-thiazepane-4-carboxamide (CAS No. 1705250-75-4) represents a fascinating intersection of medicinal chemistry and material science. Its structural complexity and multifunctional potential position it as a compound to watch in upcoming years, especially as interdisciplinary research continues to break new ground.